Cas no 61382-21-6 (2-(pyridin-3-yl)-1,3-benzoxazol-5-amine)

• Product Name: 2-(pyridin-3-yl)-1,3-benzoxazol-5-amine
• CAS No: 61382-21-6
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD00447914
• CID: 889515
• PubChem ID: 736008
• Update Time: 2025-10-28

2-(pyridin-3-yl)-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-3-yl-1,3-benzoxazol-5-amine
• 2-Pyridin-3-yl-benzooxazol-5-ylamine
• 2-(pyridin-3-yl)-1,3-benzoxazol-5-amine
• 2-(pyridin-3-yl)benzo[d]oxazol-5-amine
• AC1LEH59
• BB_SC-0805
• CTK5B3152
• SureCN1361829
• SR-01000394735-1
• Z57003667
• LS-02198
• STK021142
• AG-205/07682030
• WAY-113612
• EU-0034108
• MFCD00447914
• DTXSID30352903
• SCHEMBL1361829
• 61382-21-6
• SR-01000394735
• F0918-0155
• 2-pyridin-3-yl-1,3-benzoxazol-5-ylamine
• ALBB-006163
• DB-103564
• E84853
• AKOS000108387
• CHEMBL4800407

• MDL： MFCD00447914
• Inchi： 1S/C12H9N3O/c13-9-3-4-11-10(6-9)15-12(16-11)8-2-1-5-14-7-8/h1-7H,13H2
• InChI Key： ITFJBVWVZSRNHZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 398.2±22.0 °C at 760 mmHg
• Flash Point: 194.6±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(pyridin-3-yl)-1,3-benzoxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(pyridin-3-yl)-1,3-benzoxazol-5-amine

Professional Introduction to 2-(pyridin-3-yl)-1,3-benzoxazol-5-amine (CAS No: 61382-21-6)

2-(pyridin-3-yl)-1,3-benzoxazol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative combines a pyridine ring with a benzoxazole scaffold, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound's molecular structure, featuring a nitrogen-rich environment, positions it as a promising candidate for further exploration in medicinal chemistry and drug development.

The chemical identity of this compound is defined by its CAS number, 61382-21-6, which provides a unique identifier for its molecular structure and properties. This numbering system ensures precise classification and differentiation from other chemical entities, facilitating accurate documentation and communication in scientific literature and industrial applications. The benzoxazole moiety in the molecule contributes to its potential bioactivity, often observed in compounds targeting neurological and inflammatory pathways.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural features of benzoxazole derivatives. The presence of the pyridine ring in 2-(pyridin-3-yl)-1,3-benzoxazol-5-amine enhances its pharmacological profile by introducing additional hydrogen bonding capabilities and electronic effects. These attributes make the compound an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets.

Current research in medicinal chemistry has highlighted the benzoxazole scaffold as a key component in the development of drugs with anti-inflammatory, antimicrobial, and anticancer properties. The amine functional group at the 5-position of the benzoxazole ring further expands the synthetic possibilities, allowing for modifications that can fine-tune the pharmacokinetic and pharmacodynamic characteristics of the final drug candidates. This flexibility has led to numerous derivatives being explored in preclinical studies.

The synthesis of 2-(pyridin-3-yl)-1,3-benzoxazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the scalability of production but also enhance the overall quality of the final product.

The pharmacological evaluation of 2-(pyridin-3-yl)-1,3-benzoxazol-5-amine has revealed promising activities in several disease models. Studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter receptor activity. These findings underscore its significance as a lead compound for further development.

In conclusion, 2-(pyridin-3-yl)-1,3-benzoxazol-5-amine (CAS No: 61382-21-6) represents a valuable asset in pharmaceutical research due to its unique structural features and potential bioactivities. The integration of modern synthetic techniques with rigorous pharmacological testing continues to advance our understanding of its therapeutic applications. As research progresses, this compound is expected to contribute significantly to the development of novel treatments for various human diseases.